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Compound of Interest

Compound Name: 3-(Furan-2-YL)-2-hydroxypyridine
CAS No.: 30236-47-6
Cat. No.: B6319408
Get Quote
. J

The accurate determination of a molecule's identity begins with its fundamental properties:
molecular formula and theoretical molecular weight. 3-(Furan-2-yl)-2-hydroxypyridine is a
bifunctional molecule incorporating both a pyridine and a furan moiety, structural motifs
prevalent in many biologically active compounds.[1][2][3]

Chemical Structure and Molecular Formula

The structure consists of a furan ring attached at the 2-position to a pyridine ring, which is itself
substituted with a hydroxyl group at the 2-position. This arrangement dictates the precise count
of each element.

Pyridine Core: CsHsN

Furan Core: C4H4O

Assembly: A C-C bond links position 3 of the pyridine ring to position 2 of the furan ring. A
hydroxyl group (-OH) replaces the hydrogen at position 2 of the pyridine ring.

Resulting Molecular Formula: CoH7NO:2
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Calculation of Theoretical Molecular Weight

Based on the molecular formula, we can calculate two critical mass values: the average
molecular weight (used for bulk stoichiometric calculations) and the monoisotopic mass (the
exact mass used in high-resolution mass spectrometry).

o Average Molecular Weight: Calculated using the weighted average atomic mass of each
element.

o Carbon (C): 9 x 12.011 u =108.099 u

[e]

Hydrogen (H): 7 x 1.008 u = 7.056 u

o

Nitrogen (N): 1 x 14.007 u = 14.007 u

o

Oxygen (O): 2 x 15.999 u=31.998 u

[¢]

Total Average Molecular Weight = 161.16 g/mol

» Monoisotopic Mass: Calculated using the mass of the most abundant isotope of each
element (12C, 1H, %N, 160). This is the value experimentally observed in HRMS.

o Carbon (*2C): 9 x 12.000000 u = 108.000000 u

o

Hydrogen (*H): 7 x 1.007825 u = 7.054775 u

o

Nitrogen (**N): 1 x 14.003074 u = 14.003074 u

[¢]

Oxygen (10): 2 x 15.994915 u = 31.989830 u

[¢]

Total Monoisotopic Mass = 161.047679 u

Summary of Physicochemical Data
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Property Value Rationale / Standard

Based on structural analysis of

Molecular Formula CoH7NO:2 _ _
constituent rings.
. IUPAC atomic weights, for
Average Molecular Weight 161.16 g/mol o ) ]
stoichiometric calculations.
] ) Exact mass of the most
Monoisotopic Mass 161.047679 Da ]
abundant isotopes, for HRMS.
) Computational prediction for
Predicted logP ~1.0-15 o
hydrophobicity.
Heterocyclic building blocks
Parent Scaffolds 3-Hydroxypyridine, Furan common in pharmaceuticals.[4]

[5]

Experimental Verification via High-Resolution Mass
Spectrometry (HRMS)

While theoretical calculations provide a target, only experimental verification can confirm the
molecular weight and, by extension, the elemental composition of a newly synthesized
compound. High-Resolution Mass Spectrometry (HRMS) is the gold standard for this task,
offering unparalleled accuracy and confidence in identification.[6][7] The protocol described
below is a self-validating workflow designed for robust and unambiguous characterization.

Causality of Method Selection

o Why Mass Spectrometry? MS directly measures the mass-to-charge ratio (m/z) of ions,
providing the most direct evidence of molecular weight. It is a highly sensitive technique

requiring minimal sample.[8][9]

o Why High-Resolution? HRMS instruments (e.g., Orbitrap, TOF, FT-ICR) can measure m/z to
within a few parts-per-million (ppm). This extreme accuracy allows for the differentiation of
molecules with the same nominal mass but different elemental formulas (isobars), thereby
confirming the elemental composition.
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» Why Electrospray lonization (ESI)? ESI is a "soft" ionization technique ideal for polar

molecules like 3-(Furan-2-yl)-2-hydroxypyridine. It typically generates protonated
molecules ([M+H]*) or deprotonated molecules ([M-H]~) with minimal fragmentation, making
the resulting spectrum easy to interpret.

Experimental Workflow Diagram
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Final Report:
Measured Mass: 162.0549
Mass Error: < 2 ppm
Formula: C9H8NO2+

Click to download full resolution via product page

Caption: High-Resolution LC-MS workflow for molecular weight verification.
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Detailed Protocol for HRMS Analysis

This protocol outlines the steps for confirming the molecular weight of a synthesized batch of 3-
(Furan-2-yl)-2-hydroxypyridine.

o System Preparation and Calibration:

o Objective: To ensure the mass spectrometer is operating within specified accuracy (< 5
ppm).

o Procedure: Prepare the mobile phases (A: Water + 0.1% Formic Acid; B: Acetonitrile +
0.1% Formic Acid). Before sample analysis, perform a system calibration using a
standard, well-characterized calibration solution appropriate for the instrument's mass
range and positive ionization mode. This step is critical for ensuring trustworthiness.

e Sample Preparation:
o Objective: To prepare a clean, soluble sample at an appropriate concentration for ESI-MS.

o Procedure: Accurately weigh and dissolve the sample in a suitable solvent (e.g., methanol
or a mixture of acetonitrile and water) to a final concentration of approximately 0.1 mg/mL.
Filter the sample through a 0.22 um syringe filter to remove any particulates that could
clog the system.

e LC-MS Method Configuration:

o Objective: To separate the analyte from potential impurities and introduce it into the mass
spectrometer.

o Chromatography: Use a standard C18 analytical column. Program a gradient elution from
5% B to 95% B over several minutes to ensure the compound elutes as a sharp peak.

o Mass Spectrometry: Set the instrument to acquire data in positive ion mode (to detect
[M+H]*). Define a full scan range from m/z 100 to 500. Set the resolution to a high value
(e.g., >60,000) to achieve the necessary mass accuracy.

o Data Acquisition and Analysis:
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o Objective: To acquire and process the data to determine the experimental mass.

o Procedure: Inject 1-5 pL of the prepared sample. Once the run is complete, process the
data using the instrument's software.

o Analysis:
» Locate the chromatographic peak for the compound of interest.
» Generate the mass spectrum corresponding to this peak.

» |dentify the peak for the protonated molecule, [M+H]*. Its theoretical m/z is 161.047679
(monoisotopic mass) + 1.007276 (mass of H*) = 162.054955.

» Compare the experimentally measured m/z to this theoretical value. The mass error
should be below 5 ppm, and ideally below 2 ppm.

» Further validate the finding by examining the isotopic pattern, which should match the
theoretical pattern for a CoH7NO2 molecule.

Synthesis and Broader Characterization Context

The determination of molecular weight is a cornerstone of a broader characterization strategy.
The synthesis of 3-hydroxypyridines often involves the rearrangement of furan derivatives, a
process that can be performed with ammonia at high temperature and pressure.[3][10]
Understanding the reaction pathway is crucial for anticipating potential byproducts that might
interfere with analysis.

For unambiguous structural confirmation, HRMS data must be correlated with other
spectroscopic techniques. As demonstrated in the characterization of related furan-terpyridine
derivatives, Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are essential
to confirm the connectivity and functional groups of the molecule.[6][7]

Conclusion

The theoretical molecular weight of 3-(Furan-2-yl)-2-hydroxypyridine (CoH7NO2) is 161.16
g/mol (average mass) with a monoisotopic mass of 161.047679 Da. For all research and
development purposes, this value must be confirmed experimentally. The authoritative method
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for this is High-Resolution Mass Spectrometry, which provides a highly accurate mass
measurement capable of verifying the compound's elemental composition. The detailed
workflow presented in this guide offers a robust, self-validating system for any scientist or
professional engaged in the synthesis, analysis, or development of this and related heterocyclic
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://core.ac.uk/download/pdf/232822459.pdf
https://etheses.dur.ac.uk/4144/
https://www.semanticscholar.org/paper/Synthesis-and-Characterization-of-Three-New-Husson/818f40775836262947119106263f350352a8a817
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10255562/
https://pubmed.ncbi.nlm.nih.gov/19342036/
https://pubchem.ncbi.nlm.nih.gov/compound/2783363
https://www.researchgate.net/publication/283008064_Synthesis_and_anticancer_properties_of_3-furan-2-yl-2-4-furanthiophen-2-ylthiazol-2-ylacrylonitrile_derivatives
https://onlinelibrary.wiley.com/doi/pdf/10.1002/jccs.201190073
https://www.researchgate.net/post/How_to_synthesizer_of_3-hydroxy_pyridine
https://www.chemsrc.com/en/cas/55484-03-2_1057474.html
https://foodb.ca/compounds/FDB112195
https://www.benchchem.com/product/b6319408?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6319408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

semanticscholar.org [semanticscholar.org]
researchgate.net [researchgate.net]
etheses.dur.ac.uk [etheses.dur.ac.uk]

1.
2.
3.
¢ 4. chemimpex.com [chemimpex.com]
5. CAS 109-00-2: 3-Hydroxypyridine | CymitQuimica [cymitquimica.com]
6.

Synthesis and Characterization of Three New Furan-Containing Terpyridine Derivatives
[mdpi.com]

e 7.researchgate.net [researchgate.net]

o 8. Direct determination of chlorpyrifos and its main metabolite 3,5, 6-trichloro-2-pyridinol in
human serum and urine by coupled-column liquid chromatography/electrospray-tandem
mass spectrometry - PubMed [pubmed.nchi.nlm.nih.gov]

¢ 9. researchgate.net [researchgate.net]
¢ 10. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]

¢ To cite this document: BenchChem. [Core Physicochemical Properties and Theoretical
Mass]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6319408/docs#core-physicochemical-properties-and-
theoretical-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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